5-benzyl-3-(2-chlorobenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 5-benzyl-3-[(2-chlorophenyl)methyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C24H18ClN3O/c25-20-12-6-4-10-18(20)15-27-16-26-22-19-11-5-7-13-21(19)28(23(22)24(27)29)14-17-8-2-1-3-9-17/h1-13,16H,14-15H2
• InChI Key: CJOGIYZSOUPPNJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=CC=C5Cl
• Molecular Formula: C24H18ClN3O
• Molecular Weight: 399.9 g/mol
• CAS No.: 1185166-75-9

Description

5-benzyl-3-(2-chlorobenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C24H18ClN3O and its molecular weight is 399.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrimido[5,4-b]indole Derivatives : Research by Shestakov et al. (2009) explored the synthesis of 5H-pyrimido[5,4-b]indole derivatives, including the reaction of methyl 3-amino-1H-indole-2-carboxylates with various compounds. This research aids in understanding the chemical synthesis pathways for compounds similar to 5-benzyl-3-(2-chlorobenzyl)-3H-pyrimido[5,4-b]indol-4(5H)-one (Shestakov et al., 2009).

• Alkylation Studies and Pyrimidine Synthesis : Bourlot and Mérour (1995) investigated the alkylation of methyl 3-hydroxyindole-2-carboxylate, demonstrating its relevance in pyrimidine synthesis, which is significant for understanding the chemical behavior of similar compounds (Bourlot & Mérour, 1995).

Biological and Pharmacological Applications

• Antitumor Activity : Nguyen et al. (1990) reported on the synthesis of pyrimido[5,4-b]indole derivatives and their evaluation for antitumor activity. This highlights the potential of similar compounds in medicinal chemistry and oncology research (Nguyen et al., 1990).

• Inhibitory Activity in Platelet Aggregation : Monge et al. (1987) described the synthesis of 3-amino-5H-pyrimido[5,4-b]indol-4-one derivatives and their preliminary results on inhibiting platelet aggregation. This suggests potential therapeutic applications of similar structures in cardiovascular diseases (Monge et al., 1987).

• Anti-inflammatory Activities : Tozkoparan et al. (1999) synthesized thiazolo[3,2-a]pyrimidine derivatives and evaluated their anti-inflammatory activities. This points towards the relevance of pyrimido[5,4-b]indole structures in developing anti-inflammatory agents (Tozkoparan et al., 1999).

Structural and Molecular Studies

• Molecular Structures and Supramolecular Assembly : Quintero et al. (2016) developed a method for the formation of polycyclic pyrimidoazepine derivatives, contributing to the understanding of molecular structures related to pyrimido[5,4-b]indole compounds (Quintero et al., 2016).

• Spectroscopic Characterization and Synthesis : The work by Quintero et al. (2018) on the synthesis of amino-substituted benzo[b]pyrimido[5,4-f]azepines, including their spectroscopic characterization, provides valuable insights into the structural aspects of pyrimido[5,4-b]indole derivatives (Quintero et al., 2018).